![molecular formula C12H19NO B2948575 4-[Benzyl(methyl)amino]butan-1-ol CAS No. 98901-97-4](/img/structure/B2948575.png)
4-[Benzyl(methyl)amino]butan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-[Benzyl(methyl)amino]butan-1-ol” is a chemical compound with the molecular formula C12H19NO . It is used for research purposes and as a reference standard for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of “this compound” is based on a benzyl group attached to a butan-1-ol group via a methylamino group . The exact structure would require more specific information or a detailed analysis using techniques such as NMR or X-ray crystallography .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not specified in the sources I found. Information such as boiling point, melting point, solubility, and stability would typically be included in this analysis .Scientific Research Applications
Chiral Building Blocks
4-[Benzyl(methyl)amino]butan-1-ol and related compounds have applications in asymmetric synthesis and as chiral building blocks. For instance, (S)-3-amino-4-methoxy-butan-1-ol, a related compound, has been synthesized via asymmetric catalytic enamine hydrogenation, indicating its use in preparing optically active compounds (Mattei et al., 2011). Additionally, the synthesis of (S)-(+)-2-(N-benzylamino)butan-1-ol from its Schiff base by catalytic hydrogenation showcases its application in resolving agents for optically active acids (Hegedüs et al., 2015).
Biological Evaluation
Fungi-derived bioactive secondary metabolites, including compounds similar to this compound, have been shown to possess strong inhibitory activity against bacteria and fungi. For example, 4-(N-methyl-N-phenyl amino) butan-2-one, a structurally related compound, demonstrated significant antimicrobial properties in laboratory tests (Busi et al., 2009).
Corrosion Inhibition
A density functional theory (DFT) study of bipyrazolic-type organic compounds, including 4-[bis(3,5-dimethyl pyrazol-1-yl-methyl)-amino]butan-1-ol, revealed potential applications as corrosion inhibitors. These compounds' efficiencies and reactive sites were explored to understand their role in inhibiting corrosion (Wang et al., 2006).
Photopolymerization
Compounds structurally related to this compound have been studied for their role in photopolymerization processes. For instance, aromatic aminoalcohols have been evaluated for their effectiveness in initiating polymerization of certain acrylates upon UV irradiation (Arsu et al., 2009).
Mechanism of Action
Target of Action
Given its structure, it is likely to interact with proteins or enzymes that have affinity for alcohols or amines .
Mode of Action
It can be inferred from its structure that it may undergo reactions typical of alcohols and amines . For instance, the alcohol group (-OH) can participate in hydrogen bonding, while the amine group (-NH2) can act as a nucleophile in substitution reactions .
Biochemical Pathways
Alcohols and amines are known to play roles in various biochemical processes, including signal transduction, enzymatic catalysis, and protein structure stabilization .
Pharmacokinetics
The presence of an alcohol group may enhance its solubility in water, potentially influencing its absorption and distribution .
Result of Action
Given its structure, it may interact with cellular components such as proteins or lipids, potentially influencing cellular functions .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 4-[Benzyl(methyl)amino]butan-1-ol. For instance, extreme pH or temperature conditions could potentially affect its stability or interactions with its targets .
Future Directions
properties
IUPAC Name |
4-[benzyl(methyl)amino]butan-1-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO/c1-13(9-5-6-10-14)11-12-7-3-2-4-8-12/h2-4,7-8,14H,5-6,9-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIHDZILODHAINX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCCCO)CC1=CC=CC=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.